Cas no 406206-10-8 (2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile)
406206-10-8 structure
Product Name:2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile
CAS No:406206-10-8
MF:C14H8F3NO2
MW:279.214034080505
CID:2826442
PubChem ID:12971882
Update Time:2025-04-21
2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- DTXCID70465046
- SCHEMBL6230387
- 406206-10-8
- 1-[2-Cyano-3-(trifluoromethyl)phenoxy]-3-hydroxybenzene
- 2-(3-HYDROXYPHENOXY)-6-(TRIFLUOROMETHYL)BENZONITRILE
- DTXSID60514239
- 2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile
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- Inchi: 1S/C14H8F3NO2/c15-14(16,17)12-5-2-6-13(11(12)8-18)20-10-4-1-3-9(19)7-10/h1-7,19H
- InChI Key: VQBGEBYOIZKGOJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1C#N)OC1C=CC=C(C=1)O)(F)F
Computed Properties
- Exact Mass: 279.05071298Da
- Monoisotopic Mass: 279.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 53.3Ų
2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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